4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid

Description

4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid, also known as 4-Methyl-2-n-propyl-1H-benzimidazole-6-carboxylic acid, is a useful synthetic intermediate in organic synthesis . It features a benzimidazole core with a methyl group at the 4-position, a propyl group at the 2-position, and a carboxylic acid functional group at the 6-position. This arrangement gives it unique chemical properties and potential biological activities.

This compound is known primarily as an intermediate in the synthesis of telmisartan, an angiotensin II receptor blocker (ARB) used to treat high blood pressure and heart failure. Studies have demonstrated telmisartan's effectiveness in lowering blood pressure and improving cardiovascular outcomes. Research also suggests that 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid may possess independent therapeutic properties, and its potential is being explored in various areas. It has potential therapeutic applications due to its antimicrobial and anti-inflammatory properties.

As a synthetic intermediate, 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are significant for synthesizing derivatives with enhanced biological activity or different physical properties. Environmental factors like pH and temperature can influence its action, efficacy, and stability. Other names for this compound include 4-Methyl-2-propyl-6-benzimidazolecarboxylic acid and Telmisartan Intermediate 3 .

• CAS No.: 152628-03-0
• Product Name: 4-Methyl-2-propyl-1H-benzo[d]imidazole-6-carboxylic acid
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 7-methyl-2-propyl-3H-benzimidazole-5-carboxylic acid
• Standard InChI: InChI=1S/C12H14N2O2/c1-3-4-10-13-9-6-8(12(15)16)5-7(2)11(9)14-10/h5-6H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• Standard InChIKey: XWAJTVCEILFDGU-UHFFFAOYSA-N
• SMILES: CCCC1=NC2=C(N1)C=C(C=C2C)C(=O)O
• Canonical SMILES: CCCC1=NC2=C(N1)C=C(C=C2C)C(=O)O
• Appearance: Pale Yellow to Tan Powder
• Purity: > 95%
• Synonyms: 4-Methyl-2-propyl-6-benzimidazolecarboxylic Acid; 7-Methyl-2-propyl-1H-benzimidazole-5-carboxylic Acid
• PubChem Compound: 10262831
• Last Modified: Aug 15 2023